Cas no 111550-46-0 (Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis-)

• Product Name: Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis-
• CAS No: 111550-46-0
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 129313
• PubChem ID: 3849600
• Update Time: 2025-04-18

Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis-
• 4,4'-(3-Oxapentanediyldioxy)dibenzaldehyde
• 4-[2-[2-(4-formylphenoxy)ethoxy]ethoxy]benzaldehyde
• 1,7
• 1,7-Bis(4-formylphenyl)-1,4,7-trioxaheptane
• 1,7-bis-(p-benzaldehyde)-1,4,7-trioxaheptane
• 4,4'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))bisdibenzaldehyde
• 4,4'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))dibenzaldehyde
• 4,4'-[(3-oxapentane-1,5-diyl)dioxy]dibenzaldehyde
• ACMC-20megt
• AG-D-30041
• CHEMBL2380546
• CTK4A7417
• 4,4-(3-OXAPENTANEDIYLDIOXY) DIBENZALDE
• 4,4'-((Oxybis(ethane-2,1-diyl))bis(oxy))dibenzaldehyde
• DTXSID30397293
• 111550-46-0
• 4-{2-[2-(4-FORMYLPHENOXY)ETHOXY]ETHOXY}BENZALDEHYDE
• 4,4'-(3-oxapentanediyldioxy) dibenzaldehyde
• 4,4'-{Oxybis[(ethane-2,1-diyl)oxy]}dibenzaldehyde

• Inchi： 1S/C18H18O5/c19-13-15-1-5-17(6-2-15)22-11-9-21-10-12-23-18-7-3-16(14-20)4-8-18/h1-8,13-14H,9-12H2
• InChI Key： JAIPDYDZPPCMBT-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(C=O)=CC=1)CCOC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 314.11500
• Monoisotopic Mass: 314.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 2.78600